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Compound of Interest

Compound Name: 6-Azido-d-lysine

CAS No.: 1418009-93-4

Cat. No.: B15607857

Get Quote

An In-Depth Technical Guide to 6-Azido-d-lysine for Researchers and Drug Development

Professionals

Introduction
6-Azido-d-lysine is a chemically modified, unnatural amino acid that serves as a powerful tool

in chemical biology and drug development. As an analog of the essential amino acid L-lysine,

its D-isoform can be incorporated into proteins and other biological molecules. The key feature

of 6-Azido-d-lysine is the presence of an azide (-N3) group in place of the epsilon-amino

group of lysine. This azide moiety is a bioorthogonal chemical handle, meaning it is chemically

inert within biological systems but can undergo specific, highly efficient reactions with

exogenously supplied partners. This property makes it invaluable for a wide range of

applications, including protein labeling, tracking, and the development of targeted therapeutics

like antibody-drug conjugates.[1][2][3]

This guide provides a comprehensive overview of 6-Azido-d-lysine, including its chemical

properties, key applications, detailed experimental protocols, and the underlying biochemical

pathways.
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A clear understanding of the physicochemical properties of 6-Azido-d-lysine is essential for its

effective use in experimental design. The following table summarizes its key characteristics.

Property Value

Molecular Formula C6H12N4O2

Molecular Weight 172.19 g/mol

CAS Number
1418009-93-4 (free acid), 2098497-01-7

(hydrochloride salt)

Appearance White crystalline powder[4]

Purity ≥98% (HPLC)[4]

Storage Conditions 2-8 °C, dry[4]

Synonyms
(R)-2-Amino-6-azidohexanoic acid, N-epsilon-

Azido-D-lysine[4]

Key Applications in Research and Development
The bioorthogonal azide group of 6-Azido-d-lysine enables its use in a variety of powerful

techniques, primarily centered around "click chemistry."

Metabolic Labeling
6-Azido-d-lysine can be introduced into cellular systems, where it is incorporated into newly

synthesized proteins by the cell's own translational machinery. This process, known as

metabolic labeling, effectively installs a chemical handle (the azide group) into proteins,

allowing for their subsequent detection and analysis. This technique is particularly useful for

monitoring de novo protein synthesis and for identifying specific proteins in complex biological

samples.[4]

Click Chemistry: A Bioorthogonal Ligation Tool
The azide group of incorporated 6-Azido-d-lysine can be specifically reacted with molecules

containing a complementary alkyne group in a highly efficient and selective reaction known as

click chemistry. This allows for the attachment of various probes, such as fluorophores for
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imaging or biotin for purification and identification. There are two main types of click chemistry

reactions used with 6-Azido-d-lysine:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction is highly efficient

and forms a stable triazole linkage between the azide and a terminal alkyne.[5][6] However,

the copper catalyst can be toxic to living cells, so this method is often used with cell lysates

or in fixed cells.[7]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free version of click

chemistry that utilizes a strained cyclooctyne (e.g., DBCO or BCN) that reacts spontaneously

with the azide.[5][6] The absence of a toxic catalyst makes SPAAC ideal for applications in

living cells and organisms.[7]

The choice between CuAAC and SPAAC depends on the specific experimental context, with

SPAAC being the preferred method for live-cell imaging and in vivo studies.

Proteomics and Drug Development
In proteomics, 6-Azido-d-lysine is used to identify and quantify newly synthesized proteins or

to study post-translational modifications.[8][9][10] By incorporating this unnatural amino acid

and subsequently using click chemistry to attach an affinity tag like biotin, researchers can

isolate and identify labeled proteins using mass spectrometry.[8]

In drug development, 6-Azido-d-lysine is a valuable tool for creating antibody-drug conjugates

(ADCs). By incorporating the amino acid into a specific site on an antibody, a potent cytotoxic

drug can be attached via click chemistry. This site-specific conjugation ensures a homogenous

product with a defined drug-to-antibody ratio, which is a significant advantage over traditional,

non-specific conjugation methods.[1]

Experimental Protocols
Protocol 1: Metabolic Labeling of Bacteria with 6-Azido-
d-lysine and Detection via SPAAC
This protocol details a method for metabolically labeling the peptidoglycan of bacteria with 6-
Azido-d-lysine and subsequently detecting the labeled bacteria using a fluorescent probe via

strain-promoted azide-alkyne cycloaddition (SPAAC).
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Materials:

6-Azido-d-lysine hydrochloride[6]

Bacterial culture (e.g., Lactobacillus paracasei)[5][6]

Appropriate bacterial culture medium[5][6]

Phosphate-buffered saline (PBS)

DBCO-sulfo-Cy5 (or other strained alkyne-fluorophore conjugate)[5]

Centrifuge

Procedure:

Metabolic Labeling:

Prepare a 1 M stock solution of 6-Azido-d-lysine hydrochloride in sterile water.

In a sterile microcentrifuge tube, add 1 µL of the 1 M 6-Azido-d-lysine stock solution to 1

mL of the bacterial culture medium to achieve a final concentration of 1 mM.[5][6]

Inoculate the medium with the bacteria and incubate for 1 hour under appropriate growth

conditions.[5][6]

Cell Harvesting and Washing:

Collect the labeled bacteria by centrifugation at 3000 x g for 2 minutes.[5][6]

Discard the supernatant and resuspend the bacterial pellet in 1 mL of PBS.

Repeat the centrifugation and washing steps two more times for a total of three washes

with PBS.[5][6]

Click Chemistry Reaction (SPAAC):

Prepare a 5 mM solution of DBCO-sulfo-Cy5 in PBS.[5]
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Resuspend the washed bacterial pellet in the DBCO-sulfo-Cy5 solution.

Incubate the reaction mixture for 1 hour at room temperature with gentle agitation (e.g.,

100 rpm).[5]

Final Washing and Analysis:

Harvest the fluorescently labeled bacteria by centrifugation at 3000 x g for 2 minutes.[5]

Wash the bacteria three times with PBS to remove any unreacted fluorescent probe.[5]

The labeled bacteria are now ready for analysis by methods such as fluorescence

microscopy or flow cytometry.

Visualizing Experimental Workflows
Metabolic Labeling and SPAAC Detection Workflow

Metabolic Labeling

SPAAC Reaction
Bacterial Culture

Incubate (1 hr)

6-Azido-d-lysine
(1 mM)

Azide-Labeled Bacteria Wash x3
(PBS)

DBCO-Fluorophore
(5 mM) Incubate (1 hr, RT) Fluorescently Labeled

Bacteria
Wash x3

(PBS)
Analysis

(Microscopy/FACS)

Click to download full resolution via product page

Caption: Workflow for metabolic labeling of bacteria and SPAAC detection.

General Proteomic Analysis Workflow using 6-Azido-d-
lysine
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Caption: Workflow for proteomic analysis using 6-Azido-d-lysine.
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Synthesis of 6-Azido-d-lysine
While commercially available, understanding the synthesis of 6-Azido-d-lysine can be

valuable for specialized applications. The synthesis typically involves the protection of the

amino and carboxyl groups of D-lysine, followed by the conversion of the epsilon-amino group

to an azide, and subsequent deprotection. One common strategy employs orthogonal

protecting groups, such as Boc (tert-butyloxycarbonyl) for the alpha-amino group and a copper

complex to facilitate the specific modification of the epsilon-amino group.[2] The epsilon-amino

group is then converted to an azide via a diazo transfer reaction.[11] The final step involves the

removal of the protecting groups to yield the desired product.

Conclusion
6-Azido-d-lysine is a versatile and powerful tool for chemical biologists, researchers, and drug

development professionals. Its ability to be incorporated into proteins and subsequently

modified via highly specific and efficient click chemistry reactions opens up a wide array of

applications, from fundamental studies of protein synthesis and function to the development of

next-generation targeted therapeutics.[2][3][12] The protocols and workflows described in this

guide provide a solid foundation for the successful implementation of 6-Azido-d-lysine in a

variety of research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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